N-[6-tert-butyl-3-(4-toluidinocarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-2-furamide

• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: N-[6-tert-butyl-3-[(4-methylphenyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C25H28N2O3S/c1-15-7-10-17(11-8-15)26-23(29)21-18-12-9-16(25(2,3)4)14-20(18)31-24(21)27-22(28)19-6-5-13-30-19/h5-8,10-11,13,16H,9,12,14H2,1-4H3,(H,26,29)(H,27,28)
• InChI Key: ZHTQKADUSFSFFB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCC(C3)C(C)(C)C)NC(=O)C4=CC=CO4

Description

N-[6-tert-butyl-3-(4-toluidinocarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]-2-furamide (referred to as "compound X" in This compound has been synthesized using a specific method, and its mechanism of action has been studied extensively. In this paper, we will explore the scientific research applications of compound X, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Mechanism of Action

The mechanism of action of compound X involves the inhibition of specific enzymes, which results in the modulation of various biological processes. Specifically, compound X has been shown to inhibit the activity of enzymes involved in the biosynthesis of certain lipids, which has implications for the treatment of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of compound X have been studied extensively. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that compound X can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its selectivity for specific enzymes, which allows for the precise modulation of biological processes. However, one limitation of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving compound X. One area of interest is the development of more efficient synthesis methods for this compound, which would make it more widely available for research. Additionally, further studies are needed to explore the potential therapeutic applications of compound X in the treatment of various diseases, including cancer and inflammation. Finally, research is needed to explore the potential side effects of compound X and to develop strategies for minimizing these effects in future applications.

Synthesis Methods

Compound X is synthesized using a multistep process that involves the reaction of various chemicals. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis of this compound is complex and requires expertise in organic chemistry.

Scientific Research Applications

Compound X has been used in various scientific research applications, including as a tool for studying the function of certain proteins and enzymes. It has been shown to selectively inhibit the activity of specific enzymes, making it a valuable tool for studying their function in various biological processes.